Ethyl 2-bromo-4-(trifluoromethyl)benzoate

• Molecular Formula: C10H8BrF3O2
• Molecular Weight: 297.07 g/mol
• IUPAC Name: ethyl 2-bromo-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C10H8BrF3O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3
• InChI Key: JNUHNIMYSOUQLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C(F)(F)F)Br

Description

Ethyl 2-bromo-4-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C10H8BrF3O2 and its molecular weight is 297.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

238 g (0.885 mol) of 2-bromo-4-(trifluoromethyl)benzoic acid, 1000 ml of absolute ethanol and 100 ml of concentrated sulfuric acid are introduced successively into a 2-liter round-bottomed flask. The reaction mixture is brought to reflux for 6 hours and then poured, after cooling, onto 2.5 liters of ice-cold water; the oil formed is extracted with ethyl acetate. The organic phase is successively washed with water, with 1N sodium hydroxide solution and then again with water. After drying over magnesium sulfate, the solvent is evaporated to provide 263 g (yield: 100%) of ethyl 2-bromo-4-(trifluoromethyl)benzoate in the form of a yellow oil.